Cas no 2138119-64-7 (6-(Azocan-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(Azocan-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138119-64-7
• MF: C₁₇H₃₁NO
• MW: 265.434145212173
• CID: 6218778
• PubChem ID: 165490970
• Update Time: 2025-05-20

6-(Azocan-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161678
• 6-(azocan-1-yl)spiro[4.5]decan-8-ol
• 2138119-64-7
• 6-(Azocan-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C17H31NO/c19-15-8-11-17(9-4-5-10-17)16(14-15)18-12-6-2-1-3-7-13-18/h15-16,19H,1-14H2
• InChI Key： SPHXTPZEGLYDLD-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCCCCCC1

Computed Properties

• Exact Mass: 265.240564612g/mol
• Monoisotopic Mass: 265.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(Azocan-1-yl)spiro[4.5]decan-8-ol

Introduction to 6-(Azocan-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138119-64-7)

6-(Azocan-1-yl)spiro[4.5]decan-8-ol, with the CAS number 2138119-64-7, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and applications in drug discovery.

The spirocyclic structure of 6-(Azocan-1-yl)spiro[4.5]decan-8-ol is characterized by a spiro junction between a cyclohexane ring and a cyclopentane ring, with an azocan group attached to the cyclohexane ring. The presence of the hydroxyl group at the C8 position adds to the compound's reactivity and potential for forming hydrogen bonds, which can be crucial for its biological interactions.

Recent studies have explored the potential of 6-(Azocan-1-yl)spiro[4.5]decan-8-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 6-(Azocan-1-yl)spiro[4.5]decan-8-ol exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 6-(Azocan-1-yl)spiro[4.5]decan-8-ol has also shown potential as an antioxidant agent. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. A study in Free Radical Biology and Medicine demonstrated that 6-(Azocan-1-yl)spiro[4.5]decan-8-ol effectively scavenges free radicals and reduces oxidative damage, suggesting its potential use in preventing or treating conditions associated with oxidative stress.

In addition to its biological activities, the synthetic route to 6-(Azocan-1-yl)spiro[4.5]decan-8-ol has been optimized for efficiency and scalability. A recent publication in Organic Letters described a novel synthetic method that utilizes a one-pot multicomponent reaction, significantly reducing the number of steps and improving the overall yield of the compound. This advancement in synthesis makes it more feasible for large-scale production and further clinical development.

The pharmacokinetic properties of 6-(Azocan-1-yl)spiro[4.5]decan-8-ol have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to fully understand its metabolism and potential interactions with other drugs.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Azocan-1-yl)spiro[4.5]decan-8-ol. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings suggest that 6-(Azocan-1-yl)spiro[4.5]decan-8-ol has the potential to become a valuable addition to the arsenal of treatments for inflammatory and oxidative stress-related conditions.

In conclusion, 6-(Azocan-1-y l)spiro[4.5]decan - 8 - ol (CAS No . 2 13 8 1 1 9 - 6 4 - 7) strong > represents an exciting advancement in the field of medicinal chemistry . Its unique structural features , combined with its promising biological activities , make it a compound of significant interest for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an important role in future therapeutic strategies . p >